Cas no 1151733-39-9 (1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1151733-39-9
• MF: C₆H₂ClF₃OS
• MW: 214.592689990997
• CID: 5847515
• PubChem ID: 81429342
• Update Time: 2025-06-16

1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one
• EN300-1928380
• AKOS020007165
• 1151733-39-9

• Inchi： 1S/C6H2ClF3OS/c7-3-1-2-12-4(3)5(11)6(8,9)10/h1-2H
• InChI Key： FZNXXWXSXRAFFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 213.9466980g/mol
• Monoisotopic Mass: 213.9466980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1151733-39-9)

1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one, with the CAS number 1151733-39-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of trifluoromethyl ketones, which are known for their unique chemical properties and broad applicability. The presence of both a chlorothiophene moiety and a trifluoroacetyl group makes this molecule particularly interesting for synthetic chemists and material scientists.

In recent years, the demand for fluorinated compounds like 1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are critical in the development of next-generation pharmaceuticals and crop protection agents. Researchers are increasingly exploring its potential as a building block in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's structural uniqueness also makes it a subject of interest in computational chemistry and molecular modeling. Advanced studies leveraging AI-driven drug discovery platforms have highlighted its potential in designing highly selective inhibitors. This aligns with the growing trend of integrating machine learning and quantum chemistry to accelerate the identification of novel bioactive molecules.

From an industrial perspective, 1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are keen on optimizing its production processes to minimize environmental impact, reflecting the broader shift toward eco-friendly chemical manufacturing. This focus resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those related to responsible consumption and clean industrial processes.

Another area of growing interest is the compound's role in material science. Its electron-withdrawing properties and aromatic stability make it a candidate for developing advanced polymers and electronic materials. With the rise of flexible electronics and organic semiconductors, researchers are investigating its incorporation into conductive coatings and light-emitting diodes (LEDs).

For those seeking technical specifications or safety data sheets (SDS) for CAS 1151733-39-9, it is essential to consult reputable chemical databases or suppliers. The compound's handling protocols and storage conditions should adhere to standard laboratory practices to ensure safety and stability. Additionally, its analytical characterization—typically via NMR spectroscopy, mass spectrometry, and HPLC—is crucial for quality control in research and industrial applications.

In summary, 1-(3-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-one represents a versatile and scientifically valuable compound with applications spanning drug discovery, agrochemicals, and advanced materials. Its continued study promises to unlock new possibilities in molecular design and industrial innovation, making it a focal point for interdisciplinary research.